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Compound of Interest

Compound Name: CLP-3094

Cat. No.: B420839 Get Quote

Technical Support Center: CLP-3094
This technical support center provides guidance on the stability and storage of CLP-3094, a

potent inhibitor of the androgen receptor (AR) and a selective antagonist of GPR142. Proper

handling and storage are crucial for maintaining the compound's integrity and ensuring reliable

experimental outcomes.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: How should I store the solid (powder) form of CLP-3094 for long-term use?

A1: For long-term storage, the solid form of CLP-3094 should be stored at -20°C.[1][2][3][4]

Some suppliers suggest that storage at 2-8°C is also possible, though the duration of stability

at this temperature is not always specified.[5] To ensure maximum stability, it is recommended

to keep the compound desiccated.[2]

Q2: What is the recommended procedure for preparing and storing CLP-3094 solutions?

A2: CLP-3094 is soluble in DMSO.[1][2] For stock solutions, dissolve the compound in DMSO;

gentle warming or sonication may be required to achieve complete dissolution.[1] Once in

solution, it is critical to store aliquots at low temperatures to prevent degradation. Storage at

-80°C is recommended for up to 6 months, while storage at -20°C is suitable for shorter

periods, typically up to 1 month.[1][2] Avoid repeated freeze-thaw cycles.
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Q3: I observed precipitation in my CLP-3094 stock solution after thawing. What should I do?

A3: Precipitation upon thawing can occur, especially with concentrated stock solutions. If you

observe this, gently warm the vial to 37°C and vortex or sonicate until the precipitate

redissolves completely before use. To prevent this, consider preparing smaller aliquots of your

stock solution to minimize the need for repeated thawing of the entire stock.

Q4: My experimental results are inconsistent. Could this be related to CLP-3094 instability?

A4: Inconsistent results can be a sign of compound degradation. Ensure that you are following

the recommended storage and handling procedures. If you suspect degradation, it is advisable

to use a fresh vial of the compound or a newly prepared stock solution from a solid that has

been stored correctly. For sensitive experiments, it is good practice to qualify a new batch of

the compound or stock solution to ensure its activity.

Q5: Is CLP-3094 sensitive to light or moisture?

A5: While specific data on light sensitivity is limited, it is a general best practice for all research

compounds to be stored in light-protected vials (e.g., amber vials) and kept away from direct

light. CLP-3094 is described as hygroscopic, meaning it can absorb moisture from the air.[1]

Therefore, it is important to store the solid compound in a desiccated environment to prevent

degradation.

Storage Conditions Summary
The following tables summarize the recommended storage conditions for CLP-3094 in both

solid and solution forms based on information from various suppliers.

Table 1: Storage of Solid CLP-3094
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Storage Temperature Duration Additional Notes

-20°C Up to 3 years[1]
Recommended for long-term

storage. Store desiccated.[2]

4°C Up to 2 years[1]

Room Temperature Variable
Suitable for short-term

shipping in some regions.[1][5]

Table 2: Storage of CLP-3094 in Solution (DMSO)

Storage Temperature Duration

-80°C Up to 6 months[1]

-20°C Up to 1 month[1][2]

Experimental Protocols and Methodologies
Protocol for Preparation of CLP-3094 Stock Solution

Preparation: Allow the vial of solid CLP-3094 to equilibrate to room temperature before

opening to prevent condensation.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial to achieve the

desired stock concentration. For example, to prepare a 10 mM stock solution, add the

corresponding volume of DMSO to your specific vial size.

Solubilization: Vortex the solution and, if necessary, use an ultrasonic bath to ensure the

compound is fully dissolved.[1]

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in light-

protected tubes. Store the aliquots at -80°C for long-term use (up to 6 months) or -20°C for

short-term use (up to 1 month).[1]

Diagrams
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Experimental Workflow for Cell-Based Assays with CLP-3094
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Caption: Workflow for preparing and using CLP-3094 in cell-based experiments.

GPR142 Signaling Pathway Inhibition by CLP-3094

CLP-3094 acts as an antagonist to GPR142, a G protein-coupled receptor. The binding of an

agonist (like L-tryptophan) to GPR142 typically initiates a downstream signaling cascade. CLP-
3094 blocks this initial step.
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Caption: CLP-3094 antagonism of the GPR142 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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